molecular formula C6H6N2 B6253226 4-ethynyl-1-methyl-1H-imidazole CAS No. 55384-94-6

4-ethynyl-1-methyl-1H-imidazole

Cat. No. B6253226
CAS RN: 55384-94-6
M. Wt: 106.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethynyl-1-methyl-1H-imidazole is a chemical compound with the CAS Number: 55384-94-6 . It has a molecular weight of 106.13 and is typically in the form of a powder .


Synthesis Analysis

The synthesis of imidazoles, including 4-ethynyl-1-methyl-1H-imidazole, has been a topic of recent research . A variety of methods have been developed, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction . These methods involve the use of 1,2-diketones, urotropine, and ammonium acetate . The reaction conditions are mild enough for the inclusion of a variety of functional groups .


Molecular Structure Analysis

The molecular structure of 4-ethynyl-1-methyl-1H-imidazole is represented by the InChI code: 1S/C6H6N2/c1-3-6-4-8(2)5-7-6/h1,4-5H,2H3 . This indicates that the molecule consists of 6 carbon atoms, 6 hydrogen atoms, and 2 nitrogen atoms .


Physical And Chemical Properties Analysis

4-ethynyl-1-methyl-1H-imidazole is a powder with a melting point of 82-83°C .

Scientific Research Applications

Corrosion Inhibition

A novel imidazoline derivative, closely related to 4-ethynyl-1-methyl-1H-imidazole, has been investigated for its application as a corrosion inhibitor for P110 carbon steel in a hydrochloric acid environment. The study found that this derivative effectively inhibits corrosion, with its efficiency increasing with concentration. The compound acts as a mixed-type inhibitor, adhering to the Langmuir adsorption isotherm. Surface analysis through Scanning Electron Microscopy (SEM) confirmed the compound's protective capabilities against the corrosive solution, suggesting a potential application of similar imidazole derivatives in corrosion protection of metals (Zhang et al., 2015).

Antiproliferative Activity

The bioactive potential of heterobimetallic complexes containing bidentate N-heterocyclic carbenes, including a 5-ethynyl-1-methyl-1H-imidazole derivative, has been explored. These complexes have shown antiproliferative activity against tumor lung A549 cells, with significant efficacy enhancement upon irradiation at 405 nm. The mechanism of cell death appears to be necrotic, indicating the potential therapeutic applications of these complexes in cancer treatment (Luengo et al., 2018).

Electrolyte for Fuel Cells

Imidazole and 1-methyl imidazole have been utilized as additives in polybenzimidazole membranes equilibrated with phosphoric acid, which are known for high-temperature proton conduction suitable for fuel cell applications. The study highlights the influence of these additives on membrane conductivity, offering insights into improving fuel cell electrolytes for enhanced performance (Schechter & Savinell, 2002).

Synthesis of New Derivatives

Research has been conducted on the synthesis and characterization of new 4-methyl-5-imidazole carbaldehyde derivatives, starting from 4-methyl-1H-imidazole-5-carbaldehyde. These derivatives have potential for biological activities, showcasing the versatility of imidazole compounds in synthesizing novel molecules with possible pharmaceutical applications (Orhan et al., 2019).

Safety and Hazards

4-ethynyl-1-methyl-1H-imidazole is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using only outdoors or in a well-ventilated area .

Future Directions

Imidazoles, including 4-ethynyl-1-methyl-1H-imidazole, continue to be a focus of research due to their wide range of applications . Future challenges include the development of novel methods for the regiocontrolled synthesis of substituted imidazoles . This is due to the increasing number of applications to which this important heterocycle is being deployed .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-1-methyl-1H-imidazole involves the reaction of 1-methylimidazole with an ethynylating agent.", "Starting Materials": [ "1-methylimidazole", "Ethynylating agent (e.g. ethynyltrimethylsilane, ethynylmagnesium bromide)" ], "Reaction": [ "Add the ethynylating agent dropwise to a solution of 1-methylimidazole in anhydrous solvent (e.g. THF, ether) under inert atmosphere (e.g. nitrogen) at low temperature (e.g. -78°C).", "Stir the reaction mixture at low temperature for several hours.", "Quench the reaction by adding a quenching agent (e.g. water, dilute acid) and extract the product with a suitable organic solvent (e.g. dichloromethane, ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain the desired product, 4-ethynyl-1-methyl-1H-imidazole." ] }

CAS RN

55384-94-6

Product Name

4-ethynyl-1-methyl-1H-imidazole

Molecular Formula

C6H6N2

Molecular Weight

106.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.